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Compound of Interest

Compound Name: 2-Bromo-4,6-dimethylphenol

Cat. No.: B092557 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-4,6-dimethylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 2-Bromo-4,6-dimethylphenol (CAS: 15191-36-3). Adherence to these guidelines

is essential for ensuring laboratory safety and minimizing environmental impact. The

information is compiled from safety data sheets of 2-Bromo-4,6-dimethylphenol and

structurally related compounds.

Hazard and Safety Data
Proper handling of 2-Bromo-4,6-dimethylphenol requires a thorough understanding of its

potential hazards. This compound is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1] It is also known to cause skin and serious eye irritation.[1][2][3]
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Category Data Source

Product Name 2-Bromo-4,6-dimethylphenol [4][5]

CAS Number 15191-36-3 [4][5]

Molecular Formula C8H9BrO [3][5]

Appearance White Solid [2][3]

Melting Point 74.00 - 78.00 °C [2]

Hazard Statements

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled. H315: Causes

skin irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[1][3]

Signal Word Warning [1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye and Face
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

[6][7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene).

Prevents skin contact, which

can cause irritation and

harmful effects if absorbed.[6]

[8]

Respiratory

A NIOSH-approved respirator

with an organic vapor

cartridge.

Required when working

outside of a chemical fume

hood or when dust may be

generated.[6][8]

Body Protection

A standard laboratory coat

worn over long-sleeved

clothing and closed-toe shoes.

For larger quantities, a

chemical-resistant apron is

advised.

Protects against incidental skin

contact and contamination of

personal clothing.[6][9]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational plan is mandatory when working with 2-Bromo-
4,6-dimethylphenol.

1. Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify that an eyewash station and safety shower are readily accessible.[7]

Assemble all necessary equipment and reagents before commencing work.

Don all required personal protective equipment as outlined in the table above.
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2. Handling:

Conduct all weighing and transferring of the chemical within a chemical fume hood to

minimize inhalation exposure.[6]

Avoid the formation of dust and aerosols.[10]

Use appropriate tools, such as a spatula or powder funnel, to prevent spills.

Keep the container tightly closed when not in use.[1][7]

3. In Case of a Spill:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container, avoiding dust generation.[8]

For liquid spills (if dissolved), absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it into a sealed, labeled hazardous waste container.[7][8]

Decontaminate the spill area with a suitable cleaning agent, collecting all cleaning materials

as hazardous waste.[8]

Disposal Plan
Proper disposal of 2-Bromo-4,6-dimethylphenol and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Identification: All waste containing 2-Bromo-4,6-dimethylphenol must be treated as

hazardous waste.

Containerization:

Solid Waste: Collect in a clearly labeled, sealed container for hazardous chemical waste.

[8][9]

Liquid Waste (Solutions): Collect in a designated, sealed, and properly labeled hazardous

waste container. Do not mix with incompatible wastes.[9]
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Labeling: Label the waste container clearly with "Hazardous Waste: 2-Bromo-4,6-
dimethylphenol" and include the full chemical name and any known hazard symbols.[8]

Storage: Store sealed waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from heat and ignition sources.[8]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.[1][8]

Emergency and First Aid Procedures
Immediate action is required in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][11]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[9][11]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[7][9]
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Caption: A step-by-step workflow for the safe handling and disposal of 2-Bromo-4,6-
dimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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